Cas no 941716-89-8 (3-(6-methylpyrazin-2-yl)oxybenzylamine)

3-(6-Methylpyrazin-2-yl)oxybenzylamine is a specialized aromatic amine derivative featuring a pyrazine core linked to a benzylamine moiety via an ether bridge. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling potential applications as a building block for active ingredients or intermediates. The methyl substitution on the pyrazine ring enhances stability and may influence binding interactions in target systems. Its amine functionality allows for further derivatization, making it valuable in synthetic chemistry. The compound's well-defined structure and purity ensure reproducibility in research and development processes.
3-(6-methylpyrazin-2-yl)oxybenzylamine structure
941716-89-8 structure
Product Name:3-(6-methylpyrazin-2-yl)oxybenzylamine
CAS No:941716-89-8
MF:C12H13N3O
MW:215.251122236252
CID:1983467
PubChem ID:24229681
Update Time:2025-05-28

3-(6-methylpyrazin-2-yl)oxybenzylamine Chemical and Physical Properties

Names and Identifiers

    • 3-[(6-Methylpyrazin-2-yl)oxy]benzylamine
    • CTK5H5568
    • MolPort-000-143-961
    • SBB095119
    • AG-H-87970
    • CC62613
    • KB-88276
    • [3-(6-methylpyrazin-2-yloxy)phenyl]methylamine
    • {3-[(6-methylpyrazin-2-yl)oxy]phenyl}methanamine
    • [3-(6-methylpyrazin-2-yl)oxyphenyl]methanamine
    • 3-[(6-Methylpyrazin-2-yl)oxy]benzylamine 97
    • (3-((6-Methylpyrazin-2-yl)oxy)phenyl)methanamine
    • DB-079801
    • 1-{3-[(6-Methylpyrazin-2-yl)oxy]phenyl}methanamine
    • MS-22500
    • DTXSID20640386
    • 3-[(6-Methylpyrazin-2-yl)oxy]benzylamine 97%
    • 941716-89-8
    • CS-0362860
    • 3-(6-methylpyrazin-2-yl)oxybenzylamine
    • Inchi： 1S/C12H13N3O/c1-9-7-14-8-12(15-9)16-11-4-2-3-10(5-11)6-13/h2-5,7-8H,6,13H2,1H3
    • InChI Key： PJVRJIDLKXDROC-UHFFFAOYSA-N
    • SMILES： O(C1C=NC=C(C)N=1)C1=CC=CC(CN)=C1

Computed Properties

  • Exact Mass: 215.10600
  • Monoisotopic Mass: 215.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 357.6±42.0 °C at 760 mmHg
  • Flash Point: 170.1±27.9 °C
  • PSA: 61.03000
  • LogP: 2.73630
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(6-methylpyrazin-2-yl)oxybenzylamine Security Information

3-(6-methylpyrazin-2-yl)oxybenzylamine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(6-methylpyrazin-2-yl)oxybenzylamine Pricemore >>

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